3-Fluoro-4-nitrotoluene
Overview
Description
3-Fluoro-4-nitrotoluene is a fluorinated building block . It is a white to light yellow crystal powder . It has been used in the preparation of IκB kinase (IKK) inhibitor .
Synthesis Analysis
3-Fluoro-4-nitrotoluene is used as an intermediate for the synthesis of various drugs such as antitumor agents, antibacterial agents, and anti-inflammatory agents . It has been used in the preparation of IκB kinase (IKK) inhibitor .Molecular Structure Analysis
The molecular formula of 3-Fluoro-4-nitrotoluene is C7H6FNO2 . Its molecular weight is 155.13 .Chemical Reactions Analysis
3-Fluoro-4-nitrotoluene has been used in the preparation of IκB kinase (IKK) inhibitor .Physical And Chemical Properties Analysis
3-Fluoro-4-nitrotoluene has a melting point of 52-55 °C (lit.) and a boiling point of 97-98 °C/3 mmHg (lit.) . It is insoluble in water . Its density is 1,438 g/cm3 .Scientific Research Applications
Application in the Preparation of IκB Kinase (IKK) Inhibitor
3-Fluoro-4-nitrotoluene has been used in the preparation of an IκB kinase (IKK) inhibitor, specifically BMS [N1 - (1,8-dimethylimidazo [1,2- a ]quinolin-4-yl)-ethane-1,2-diamine] . IKK inhibitors are significant in the field of medical research as they have potential therapeutic applications in treating various inflammatory diseases and cancers.
Mechanism of Action
Target of Action
3-Fluoro-4-nitrotoluene is primarily used in the preparation of IκB kinase (IKK) inhibitors . IKK plays a crucial role in the NF-κB signaling pathway, which is involved in immune responses, inflammation, and cell survival .
Mode of Action
It is known to be used in the synthesis of ikk inhibitors . These inhibitors prevent the activation of IKK, thereby inhibiting the NF-κB signaling pathway .
Biochemical Pathways
The compound is involved in the NF-κB signaling pathway through its role in the synthesis of IKK inhibitors . The inhibition of IKK prevents the activation of NF-κB, a transcription factor that regulates the expression of genes involved in immune responses, inflammation, and cell survival .
Result of Action
The primary result of the action of 3-Fluoro-4-nitrotoluene, through its role in the synthesis of IKK inhibitors, is the inhibition of the NF-κB signaling pathway . This can lead to a decrease in the expression of genes regulated by NF-κB, potentially affecting immune responses, inflammation, and cell survival .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-fluoro-4-methyl-1-nitrobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6FNO2/c1-5-2-3-7(9(10)11)6(8)4-5/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WZMOWQCNPFDWPA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)[N+](=O)[O-])F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6FNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6060002 |
Source
|
| Record name | 3-Fluoro-4-nitrotoluene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID6060002 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Fluoro-4-nitrotoluene | |
CAS RN |
446-34-4 |
Source
|
| Record name | 2-Fluoro-4-methyl-1-nitrobenzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=446-34-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzene, 2-fluoro-4-methyl-1-nitro- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000446344 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3-Fluoro-4-nitrotoluene | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=25756 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Benzene, 2-fluoro-4-methyl-1-nitro- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 3-Fluoro-4-nitrotoluene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID6060002 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-fluoro-4-nitrotoluene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.006.516 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the advantages of using solid acid catalysts for the nitration of 3-fluorotoluene to produce 3-fluoro-4-nitrotoluene?
A1: Solid acid catalysts offer several advantages over conventional methods for the nitration of 3-fluorotoluene to produce 3-fluoro-4-nitrotoluene. [] These advantages include:
- Enhanced regioselectivity: Solid acid catalysts like Fe/Mo/SiO2, MoO3/SiO2, and H-beta demonstrate superior selectivity towards the desired 3-fluoro-4-nitrotoluene isomer compared to traditional nitration methods. []
- Milder reaction conditions: The use of solid acid catalysts allows for nitration reactions to occur under milder conditions, often employing 70% nitric acid instead of highly concentrated acids. [] This reduces the formation of unwanted byproducts and simplifies the purification process.
- Environmental friendliness: Solid acid catalysts are easily separable from the reaction mixture and reusable, making the process more environmentally friendly and cost-effective. [] The research highlighted the stability of the H-beta catalyst, showing no significant loss in conversion or selectivity even after five cycles. []
Q2: How do the different nitration processes affect the selectivity of 3-fluoro-4-nitrotoluene production?
A2: Research indicates that the choice of nitration process significantly impacts the selectivity of 3-fluoro-4-nitrotoluene production. []
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